N-([2,2'-bifuran]-5-ylmethyl)-3-chlorobenzamide

• IUPAC Name: 3-chloro-N-[[5-(furan-2-yl)furan-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H12ClNO3/c17-12-4-1-3-11(9-12)16(19)18-10-13-6-7-15(21-13)14-5-2-8-20-14/h1-9H,10H2,(H,18,19)
• InChI Key: HUNHKSOULIZRCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCC2=CC=C(O2)C3=CC=CO3
• Molecular Formula: C16H12ClNO3
• Molecular Weight: 301.72 g/mol

Description

The compound “N-([2,2’-bifuran]-5-ylmethyl)-3-chlorobenzamide” is a complex organic molecule that contains a bifuran unit (a structure containing two furan rings) and a chlorobenzamide unit.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized using various methods. For instance, amides and esters containing furan rings have been synthesized under microwave-assisted conditions.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the bifuran and chlorobenzamide units. The bifuran unit would consist of two furan rings, which are five-membered rings containing four carbon atoms and one oxygen atom. The chlorobenzamide unit would contain a benzene ring attached to an amide group and a chlorine atom.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the bifuran and chlorobenzamide units. Furan rings are known to participate in various chemical reactions, including electrophilic substitution and nucleophilic addition. Chlorobenzamides, on the other hand, can undergo reactions typical of both amides and chlorinated aromatic compounds.

Scientific Research Applications

Herbicidal Activity

Benzamide derivatives have been explored for their potential as herbicides. For example, certain benzamides are active against annual and perennial grasses, indicating their utility in agriculture, turf grass management, and cultivated crop protection. These findings suggest that similar compounds could be designed for selective weed control, enhancing agricultural productivity without harming desired plants (Viste, Cirovetti, & Horrom, 1970).

Environmental Degradation and Safety

Research on benzamide derivatives like 2-chlorobenzamide has highlighted the importance of understanding the environmental degradation pathways of such compounds. For instance, the hydrolysis of certain insecticides leads to the formation of chlorobenzamide derivatives, which have been identified as potential carcinogens. This underscores the necessity for careful assessment of the environmental impact and safety of these compounds, which could be relevant for assessing the safety of N-([2,2'-bifuran]-5-ylmethyl)-3-chlorobenzamide in agricultural applications (Lu, Zhou, & Liu, 2004).

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information, it’s difficult to predict the safety and hazards of this compound.

Future Directions

The future directions for research on this compound could include exploring its potential applications, studying its physical and chemical properties in more detail, and developing efficient methods for its synthesis.